Acceptorless dehydrogenative lactonization of diols by Pt-loaded SnO2 catalysts†
RSC Advances Pub Date: 2015-03-18 DOI: 10.1039/C5RA03337C
Abstract
We report herein a new heterogeneous catalytic system for dehydrogenative lactonization of various diols under solvent-free and acceptor-free conditions using 1 mol% of Pt-loaded SnO2, providing the first successful example of acceptorless lactonization of 1,6-hexanediol to ε-caprolactone by a heterogeneous catalyst.
![Graphical abstract: Acceptorless dehydrogenative lactonization of diols by Pt-loaded SnO2 catalysts](http://scimg.chem960.com/usr/1/C5RA03337C.jpg)
Recommended Literature
- [1] Proceedings of the Chemical Society. January 1964
- [2] Semi-quantitative evaluation of molecular meshing via surface analysis with varying probe radii†
- [3] Inside front cover
- [4] SET processes in Lewis acid–base reactions: the tritylation of N-heterocyclic carbenes†
- [5] NKT cell-dependent glycolipid–peptide vaccines with potent anti-tumour activity†
- [6] Theoretical investigations on the superhydrophobicity of intrinsic hydrophilic surfaces with overhang microstructures
- [7] Correction: 4-Aminocoumarin derivatives: synthesis and applications
- [8] Synthetic 6-aryl-2-hydroxy-6-ketohexa-2,4-dienoic acid substrates for C–C hydrolase BphD: investigation of a general base catalytic mechanism
- [9] Determination of arsenic, antimony, bismuth, cadmium, copper, lead, molybdenum, silver and zinc in geological materials by atomic-absorption spectrometry
- [10] Rationalizing Overhauser DNP of nitroxide radicals in water through MD simulations†
![RSC Advances](https://scimg.chem960.com/usr/1/RA012008.jpg)
Journal Name:RSC Advances
Research Products
-
CAS no.: 177966-61-9
-
CAS no.: 112076-61-6